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Introduction

Verinurad (also known as RDEA3170) is a potent and selective inhibitor of the human uric acid
transporter 1 (URAT1/SLC22A12).[1][2] URATL1 is a key protein responsible for the
reabsorption of uric acid in the kidneys.[3][4] By inhibiting URAT1, Verinurad increases the
urinary excretion of uric acid, thereby lowering serum uric acid levels.[3][5] This makes it a
subject of interest for the treatment of hyperuricemia and gout.[2][6] These application notes
provide detailed protocols for the preparation of Verinurad solutions for use in cell culture
studies, particularly for investigating its effects on URAT1-expressing cells.

Physicochemical Properties and Solubility

Verinurad is practically insoluble in water and ethanol but is soluble in dimethyl sulfoxide
(DMSO0).[7] For cell culture applications, a concentrated stock solution is typically prepared in
DMSO and then diluted to the final working concentration in the cell culture medium.[8]

Table 1: Solubility of Verinurad
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Solvent Solubility Notes

Sonication or gentle heating
> 30 mg/mL (86.10 mM)[9] to o
DMSO (e.g., 37-45°C) can aid in
70 mg/mL (200.9 mM)[7] ) )
dissolution.[8][9]

Water Insoluble

Ethanol Insoluble

Preparation of Verinurad Stock Solutions

It is crucial to prepare a high-concentration stock solution of Verinurad in a suitable solvent,
which can then be diluted to the desired final concentration for experiments. This minimizes the
concentration of the solvent in the final cell culture medium, reducing potential solvent-induced
artifacts.

Materials

e Verinurad powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol for 10 mM Stock Solution

o Aseptically weigh the required amount of Verinurad powder. The molecular weight of
Verinurad is 348.42 g/mol .[7]

» Dissolve the Verinurad powder in an appropriate volume of DMSO to achieve a final
concentration of 10 mM. For example, to prepare 1 mL of a 10 mM stock solution, dissolve
3.48 mg of Verinurad in 1 mL of DMSO.
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» Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
sonicate the solution for a few minutes to aid dissolution.[8]

 Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C. Stock solutions in DMSO are stable for at least one
year when stored at -20°C and for up to two years at -80°C.[1] Avoid repeated freeze-thaw
cycles.[1][9]

Table 2: Preparation of Verinurad Stock Solutions in DMSO

Desired Stock Mass of Verinurad for 1L mL Mass of Verinurad for 5 mL
Concentration of DMSO of DMSO

1mM 0.348 mg 1.74 mg

5 mM 1.74 mg 8.71 mg

10 mM 3.48 mg 17.42 mg

20 mM 6.97 mg 34.84 mg

50 mM 17.42 mg 87.11 mg

Preparation of Working Solutions for Cell Culture

The concentrated DMSO stock solution must be diluted to the final desired concentration in the
cell culture medium immediately before use.[8]

Materials
e Verinurad stock solution (e.g., 10 mM in DMSO)

o Pre-warmed complete cell culture medium appropriate for the cell line being used.

Protocol for Working Solution

e Thaw a single aliquot of the Verinurad stock solution at room temperature.
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Calculate the volume of the stock solution required to achieve the desired final concentration
in your cell culture experiment. For example, to prepare 1 mL of a 10 uM working solution
from a 10 mM stock, you would need 1 pL of the stock solution (a 1:1000 dilution).

Add the calculated volume of the Verinurad stock solution to the pre-warmed cell culture
medium.

Mix immediately by gentle pipetting or vortexing.[8] It is important to add the stock solution to
the medium and mix, rather than the other way around, to minimize the risk of precipitation.

If precipitation occurs upon dilution, sonication can be used to help dissolve the compound.

[8]
Add the final working solution to your cell culture plates.

Remember to include a vehicle control in your experiments, which consists of the same
concentration of DMSO in the cell culture medium as the highest concentration of Verinurad
used.

Experimental Protocols

Verinurad has been used in in vitro studies to characterize its inhibitory effect on URAT1. A
common experimental system involves using a cell line, such as HEK-293T, that has been
transiently or stably transfected to express the human URAT1 transporter.[2][5]

URAT1 Inhibition Assay in HEK-293T Cells

This protocol is adapted from studies characterizing the in vitro activity of Verinurad.[5]
Cell Culture and Transfection:

o Maintain HEK-293T cells in DMEM supplemented with 10% FBS, L-glutamine, and sodium
pyruvate at 37°C in a 5% CO:z incubator.[5]

o Transfect the HEK-293T cells with a plasmid expressing human URAT1 using a suitable
transfection reagent.[5] Plate the transfected cells in a 96-well plate.

Preparation of Assay Buffer:
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o Prepare an assay buffer consisting of 25 mM MES (pH 5.5), 125 mM sodium gluconate,
4.8 mM potassium gluconate, 1.2 mM monobasic potassium phosphate, 1.2 mM
magnesium sulfate, 1.3 mM calcium gluconate, and 5.6 mM glucose.[5]

« Inhibition Assay:

o Prepare serial dilutions of Verinurad in the assay buffer. The concentration range can
span from 0.1 nM to 1 mM to determine the ICso.[7]

o Wash the URAT1-expressing cells with the assay buffer.

o Pre-incubate the cells with the different concentrations of Verinurad or vehicle (DMSO) for
5 minutes.[7][10]

o Add the substrate, *C-labeled uric acid (e.g., at a final concentration of 100 uM), to initiate
the uptake reaction and incubate for 10 minutes.[10]

o Stop the uptake by washing the cells three times with ice-cold assay buffer.[10]
o Lyse the cells and measure the intracellular radioactivity using a scintillation counter.[10]
e Data Analysis:

o Calculate the percentage of URAT1 inhibition for each Verinurad concentration relative to
the vehicle control.

o Plot the percentage inhibition against the logarithm of the Verinurad concentration and fit
the data to a dose-response curve to determine the 1Cso value. Verinurad has a reported
ICso of approximately 25 nM for human URATL1.[1][2]

Table 3: Example of Verinurad Concentrations for ICso Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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